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Introduction
BBO-10203 is a first-in-class, orally bioavailable small molecule designed to selectively inhibit

the interaction between RAS proteins and phosphoinositide 3-kinase alpha (PI3Kα).[1][2] This

novel mechanism of action aims to block RAS-mediated activation of the PI3Kα/AKT signaling

pathway, a critical driver in many human cancers, while avoiding the dose-limiting

hyperglycemia associated with direct PI3Kα kinase inhibitors.[2][3] Preclinical data suggest that

BBO-10203 holds promise for the treatment of a variety of solid tumors, including those with

KRAS mutations, PIK3CA mutations, and HER2 amplification.[3][4] This technical guide

provides a comprehensive summary of the preclinical data for BBO-10203, including detailed

experimental protocols and quantitative data, to support further research and development

efforts.

Mechanism of Action
BBO-10203 covalently binds to a specific cysteine residue (Cys242) within the RAS-binding

domain (RBD) of the p110α catalytic subunit of PI3Kα.[1] This covalent modification sterically

hinders the interaction between PI3Kα and all RAS isoforms (K-RAS, H-RAS, and N-RAS),
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thereby preventing the RAS-GTP-mediated activation of PI3Kα and subsequent downstream

signaling through AKT.[1][5] A key advantage of this "RAS:PI3Kα breaker" approach is that it

does not inhibit the catalytic activity of PI3Kα directly, thus preserving insulin-mediated glucose

metabolism, which is not dependent on RAS-PI3Kα interaction.[2][3]
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Caption: BBO-10203 Mechanism of Action.
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Quantitative Data Summary
In Vitro Activity
BBO-10203 demonstrates potent and selective inhibition of pAKT signaling in a variety of

human cancer cell lines with diverse genetic backgrounds.

Cell Line Cancer Type Key Mutations
pAKT
Inhibition
IC50/EC50

Reference

BT-474 Breast Cancer
HER2 amp,

PIK3CA K111N
IC50 < 0.1 pM [6]

18 Breast

Cancer Cell

Lines

Breast Cancer
HER2 amp or

PIK3CA mut

Mean EC50: 3.2

nM
[2]

HER2-amplified

cell lines
Various HER2 amp IC50 < 10 nM [7]

KYSE-410

Esophageal

Squamous Cell

Carcinoma

HER2 amp,

KRAS G12C
- [8]

NCI-H358
Non-Small Cell

Lung Cancer
KRAS G12C - [9]

NCI-H2122
Non-Small Cell

Lung Cancer
KRAS G12C - [9]

SW620
Colorectal

Cancer
KRAS G12V - [9]

MCF7 Breast Cancer PIK3CA E545K - [2]

MDA-MB-453 Breast Cancer
HER2+, PIK3CA

H1047R
- [2]

Note: A comprehensive list of IC50/EC50 values for all tested cell lines is not publicly available.
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In Vivo Efficacy
BBO-10203 exhibits robust anti-tumor activity in various xenograft models, both as a

monotherapy and in combination with standard-of-care agents.
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Xenograft
Model

Cancer
Type

Treatment Dosing

Tumor
Growth
Inhibition
(TGI) /
Outcome

Reference

BT-474
Breast

Cancer
BBO-10203

100 mg/kg,

oral, daily
88% TGI [2]

KYSE-410

Esophageal

Squamous

Cell

Carcinoma

BBO-10203
30 mg/kg,

oral, daily

Significant

tumor

regression

[8]

KYSE-410

Esophageal

Squamous

Cell

Carcinoma

BBO-10203

1-100 mg/kg,

oral, single

dose

Dose-

dependent

pAKT

inhibition

(max ~80% at

30 mg/kg)

[8]

Various CDX

and PDX

models

KRAS mutant

cancers
BBO-10203 Not specified

Average TGI

> 70%
[10]

BT-474,

MDA-MB-453

Breast

Cancer

BBO-10203 +

Trastuzumab
Not specified

Enhanced

anti-tumor

activity

[2]

MCF7
Breast

Cancer

BBO-10203 +

Fulvestrant or

Palbociclib

Not specified

Enhanced

anti-tumor

activity

[2]

NCI-H358,

NCI-H2122

Non-Small

Cell Lung

Cancer

BBO-10203 +

BBO-8520

(KRAS G12C

inhibitor)

Not specified

Combination

activity

observed

[9]

SW620
Colorectal

Cancer

BBO-10203 +

Irinotecan
Not specified

Combination

activity

observed

[9]
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Pharmacokinetics and Safety
Parameter Value/Observation Species Reference

Oral Bioavailability

Good, with dose-

proportional plasma

levels

Mouse [11]

Glucose Metabolism

No induction of

hyperglycemia or

hyperinsulinemia in

oral glucose tolerance

tests

Mouse [2][8]

Safety
Well-tolerated in

preclinical species
Mouse [12]

Experimental Protocols
pAKT Inhibition Assay (Western Blot)

Cell Culture and Treatment: Human cancer cell lines are seeded in appropriate growth

medium and allowed to adhere overnight. Cells are then treated with a dose range of BBO-
10203 or vehicle control for a specified period (e.g., 4 hours).

Cell Lysis: Following treatment, cells are washed with ice-cold PBS and lysed with a suitable

lysis buffer containing protease and phosphatase inhibitors.

Protein Quantification: The total protein concentration of each lysate is determined using a

standard protein assay (e.g., BCA assay).

SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated

by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred

to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting: The membrane is blocked and then incubated with primary antibodies

specific for phosphorylated AKT (pAKT) (e.g., Ser473) and total AKT. A loading control

antibody (e.g., β-actin or GAPDH) is also used.
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Detection: After washing, the membrane is incubated with appropriate horseradish

peroxidase (HRP)-conjugated secondary antibodies. The protein bands are visualized using

an enhanced chemiluminescence (ECL) detection system.

Quantification: The intensity of the pAKT and total AKT bands is quantified using

densitometry software. The pAKT/total AKT ratio is calculated and normalized to the vehicle

control.

Cell Viability/Clonogenic Assay
Cell Seeding: Cells are seeded at a low density in multi-well plates.

Compound Treatment: The following day, cells are treated with various concentrations of

BBO-10203, alone or in combination with other agents. Media and compounds are

replenished periodically (e.g., twice a week).

Incubation: Plates are incubated for an extended period (e.g., 7-14 days) to allow for colony

formation.

Colony Staining and Quantification: Colonies are fixed and stained with a solution such as

crystal violet. The number and/or area of colonies are quantified using imaging software or a

plate reader. Cell confluence can also be monitored over time using an automated imaging

system like the Incucyte.[1]

In Vivo Xenograft Studies
Cell Implantation: A suspension of human tumor cells is subcutaneously injected into the

flank of immunocompromised mice (e.g., nude mice).

Tumor Growth and Randomization: Tumors are allowed to grow to a specified mean volume

(e.g., 150-200 mm³). Mice are then randomized into treatment and control groups.

Drug Administration: BBO-10203 is administered orally at specified doses and schedules

(e.g., daily). The vehicle control is administered to the control group.

Tumor Measurement: Tumor volume is measured periodically (e.g., twice weekly) using

calipers. Tumor volume is calculated using the formula: (Length x Width²)/2.
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Data Analysis: Tumor growth inhibition (TGI) is calculated at the end of the study. Statistical

analysis is performed to compare tumor growth between treatment and control groups.

Oral Glucose Tolerance Test (OGTT) in Mice
Fasting: Mice are fasted overnight (e.g., 16 hours) with free access to water.

Baseline Glucose Measurement: A baseline blood glucose level is measured from a tail vein

blood sample using a glucometer.

Drug Administration: BBO-10203 or vehicle is administered orally.

Glucose Challenge: After a specified time post-drug administration (e.g., 60 minutes), a

bolus of glucose (e.g., 2 g/kg) is administered orally.

Blood Glucose Monitoring: Blood glucose levels are measured at various time points after

the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

Data Analysis: The area under the curve (AUC) for blood glucose levels is calculated and

compared between treatment and control groups to assess the impact on glucose tolerance.
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Caption: BBO-10203 Preclinical Evaluation Workflow.
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Conclusion
The preclinical data for BBO-10203 strongly support its potential as a novel therapeutic agent

for cancers driven by the RAS-PI3Kα signaling pathway. Its unique mechanism of action, which

selectively disrupts the RAS-PI3Kα interaction without inhibiting the PI3Kα kinase domain,

translates to potent anti-tumor efficacy while mitigating the risk of hyperglycemia. The in vitro

and in vivo studies demonstrate significant activity across a range of cancer models, both as a

monotherapy and in combination with existing therapies. These promising preclinical findings

have paved the way for the clinical evaluation of BBO-10203 in patients with advanced solid

tumors.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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